(3S,4R)-3-Amino-4-methyltetrahydrothiophene1,1-dioxidehydrochloride

• Molecular Formula: C5H12ClNO2S
• Molecular Weight: 185.67 g/mol
• IUPAC Name: (3S,4R)-4-methyl-1,1-dioxothiolan-3-amine;hydrochloride
• InChI: InChI=1S/C5H11NO2S.ClH/c1-4-2-9(7,8)3-5(4)6;/h4-5H,2-3,6H2,1H3;1H/t4-,5+;/m0./s1
• InChI Key: OYXAKOJEGGPLEE-UYXJWNHNSA-N
• Isomeric SMILES: C[C@H]1CS(=O)(=O)C[C@H]1N.Cl
• Canonical SMILES: CC1CS(=O)(=O)CC1N.Cl

Description

“(3S,4R)-3-Amino-4-methyltetrahydrothiophene 1,1-dioxide hydrochloride” is a sulfolane-derived compound characterized by a tetrahydrothiophene ring system with 1,1-dioxide (sulfone) groups. The molecule features an amino group at the 3-position and a methyl substituent at the 4-position, with a stereospecific (3S,4R) configuration. As a hydrochloride salt, it exhibits enhanced solubility in polar solvents compared to its free base form.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of (3S,4R)-3-Amino-4-methyltetrahydrothiophene1,1-dioxidehydrochloride typically involves the following steps:

Formation of the Tetrahydrothiophene Ring: This can be achieved through cyclization reactions involving sulfur-containing precursors.

Introduction of Amino and Methyl Groups: Functionalization of the ring to introduce the amino and methyl groups is often done using selective substitution reactions.

Oxidation to Form the Dioxide: The sulfur atom in the tetrahydrothiophene ring is oxidized to form the dioxide, typically using oxidizing agents like hydrogen peroxide or peracids.

Formation of the Hydrochloride Salt: The final step involves the conversion of the amine to its hydrochloride salt by treatment with hydrochloric acid.

Industrial Production Methods

Industrial production of this compound may involve optimized versions of the above synthetic routes, with a focus on scalability, cost-effectiveness, and environmental considerations. Continuous flow reactors and green chemistry principles are often employed to enhance efficiency and reduce waste.

Chemical Reactions Analysis

Types of Reactions

(3S,4R)-3-Amino-4-methyltetrahydrothiophene1,1-dioxidehydrochloride undergoes various chemical reactions, including:

Oxidation: Further oxidation can modify the sulfur dioxide group.

Reduction: Reduction reactions can target the sulfur dioxide group or the amino group.

Substitution: The amino and methyl groups can participate in nucleophilic substitution reactions.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide, peracids.

Reduction: Sodium borohydride, lithium aluminum hydride.

Substitution: Alkyl halides, acyl chlorides.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation can lead to sulfone derivatives, while substitution reactions can yield various functionalized tetrahydrothiophene derivatives.

Scientific Research Applications

(3S,4R)-3-Amino-4-methyltetrahydrothiophene1,1-dioxidehydrochloride has a wide range of applications in scientific research:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activity and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties, including as an enzyme inhibitor.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of (3S,4R)-3-Amino-4-methyltetrahydrothiophene1,1-dioxidehydrochloride involves its interaction with specific molecular targets, such as enzymes or receptors. The compound’s unique stereochemistry allows it to fit into active sites of enzymes, potentially inhibiting their activity. The pathways involved may include inhibition of enzyme-catalyzed reactions or modulation of receptor activity.

Comparison with Similar Compounds

Core Structure

• Target Compound: Tetrahydrothiophene 1,1-dioxide with amino and methyl substituents.
• Levocabastine Hydrochloride (): Piperidine core with fluorophenyl and cyano substituents. Both share (3S,4R) stereochemistry, critical for binding selectivity. The tetrahydrothiophene system in the target may confer greater conformational rigidity compared to levocabastine’s piperidine ring.
• Desfluoro Paroxetine Hydrochloride (): Piperidine derivative with benzodioxol and phenyl groups.

Substituent Effects

• Target vs. (±)-3-((4-chlorophenyl)sulfonyl)tetrahydrothiophene (): The target’s amino group enables hydrogen bonding, whereas the sulfonyl group in the analog enhances electrophilicity. Methyl substitution in the target may reduce steric hindrance compared to the isobutylamino group in the analog.

Compound	Core Structure	Substituents	Stereochemistry	Key Functional Groups
Target	Tetrahydrothiophene	3-Amino, 4-methyl	(3S,4R)	–NH2, –SO2, –CH3
Levocabastine Hydrochloride	Piperidine	Fluorophenyl, cyano	(3S,4R)	–F, –CN, –CO2H
Desfluoro Paroxetine	Piperidine	Benzodioxol, phenyl	(3S,4R)	–O–benzodioxol, –C6H5
(±)-3-Sulfonyl analog	Tetrahydrothiophene	4-Chlorophenyl, isobutylamino	Racemic	–SO2, –Cl, –NH(isobutyl)

Physicochemical Properties

• Solubility : The hydrochloride salt form improves aqueous solubility, similar to levocabastine hydrochloride () and paroxetine derivatives ().
• Crystal Packing: Analogous to the pyrrolidine hydrochloride in , the target’s crystal structure likely forms hydrogen-bonded networks involving chloride ions and amino groups. This contrasts with levocabastine’s more complex hydrophobic interactions due to its fluorophenyl substituents.